Cas no 149691-31-6 (Stachybotrolide)

Stachybotrolide structure
Stachybotrolide structure
Product Name:Stachybotrolide
CAS No:149691-31-6
MF:C23H30O5
MW:386.481307506561
CID:3162494
PubChem ID:11383606
Update Time:2025-04-21

Stachybotrolide Chemical and Physical Properties

Names and Identifiers

    • Stachybotrolide
    • Stachybotrylactone
    • [ "Stachybotrylactone" ]
    • (2R,2'R,4a'S,6'R,8a'S)-4,6'-dihydroxy-2',5',5',8a'-tetramethyl-3',4',4a',5',6',7',8',8a'-octahydro-2'H,3H-spiro[benzo[2,1-b:3,4-c']difuran-2,1'-naphthalen]-6(8H)-one
    • CHEMBL1170697
    • (3R,4aS,7R,8R,8aS)-3,4'-dihydroxy-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3,8-dihydrofuro[3,4-g][1]benzofuran]-6'-one
    • AKOS040762372
    • 149691-31-6
    • Inchi: 1S/C23H30O5/c1-12-5-6-17-21(2,3)18(25)7-8-22(17,4)23(12)10-14-16(24)9-13-15(19(14)28-23)11-27-20(13)26/h9,12,17-18,24-25H,5-8,10-11H2,1-4H3/t12-,17+,18-,22+,23-/m1/s1
    • InChI Key: HKNSYAPUOMHZDE-RCJATNNHSA-N
    • SMILES: O1C2C3COC(C=3C=C(C=2C[C@@]21[C@H](C)CC[C@H]1C(C)(C)[C@@H](CC[C@@]12C)O)O)=O

Computed Properties

  • Exact Mass: 386.20932405g/mol
  • Monoisotopic Mass: 386.20932405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 0
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.011 g/l) (25 º C),

Stachybotrolide Security Information

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